Cas no 1314319-01-1 (1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate
• CAS No: 1314319-01-1
• MF: C₁₃H₂₂ClNO₄
• MW: 291.77108335495
• MDL: MFCD24471398
• CID: 5060942
• PubChem ID: 67410270
• Update Time: 2026-02-28

1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-4-(chloromethyl)piperidine-4-carboxylate
• 1-tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate
• 1-O-tert-butyl 4-O-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate
• SY265354
• 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate

• MDL： MFCD24471398
• Inchi： 1S/C13H22ClNO4/c1-12(2,3)19-11(17)15-7-5-13(9-14,6-8-15)10(16)18-4/h5-9H2,1-4H3
• InChI Key： XZPUEKMFNKEXIB-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)OC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.0±27.0 °C at 760 mmHg
• Flash Point: 169.7±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate

1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate (CAS No. 1314319-01-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate (CAS No. 1314319-01-1) has emerged as a pivotal intermediate for the synthesis of complex molecular architectures. This compound, characterized by its unique piperidine-1,4-dicarboxylate backbone and chloromethyl functional group, is widely utilized in pharmaceutical research, agrochemical development, and materials science. Its structural versatility allows chemists to explore novel synthetic pathways, making it a sought-after reagent in both academic and industrial laboratories.

The growing interest in 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate is evident from the surge in online searches for terms like "piperidine derivatives in drug discovery" and "chloromethyl group reactivity." Researchers are particularly drawn to its potential in designing bioactive molecules, given its ability to serve as a scaffold for nitrogen-containing heterocycles. The compound's CAS No. 1314319-01-1 is frequently referenced in patent applications, highlighting its significance in proprietary chemical processes.

One of the key advantages of 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate lies in its compatibility with diverse reaction conditions. The tert-butyl and methyl ester groups provide steric and electronic modulation, enabling selective transformations. Meanwhile, the chloromethyl moiety offers a handle for further functionalization, such as nucleophilic substitutions or cross-coupling reactions. This adaptability aligns with the current trend toward "green chemistry" and "atom-economical synthesis," as it minimizes waste and maximizes efficiency.

In pharmaceutical applications, piperidine-1,4-dicarboxylate derivatives like this compound are instrumental in developing central nervous system (CNS) therapeutics. The piperidine ring is a common motif in drugs targeting neurological disorders, and the chloromethyl group can be leveraged to introduce pharmacophores. Recent publications have explored its role in creating GABA receptor modulators and dopamine agonists, addressing the rising demand for mental health treatments.

From an industrial perspective, the demand for 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate is driven by its utility in agrochemical formulations. Its structural features enable the design of pesticides and herbicides with improved selectivity and environmental profiles. Queries such as "piperidine-based agrochemicals" and "sustainable crop protection" reflect the agricultural sector's focus on innovative solutions.

Quality control and scalability are critical considerations for manufacturers of CAS No. 1314319-01-1. Advanced analytical techniques like HPLC and NMR ensure batch consistency, while optimized synthetic routes enhance cost-effectiveness. The compound's stability under standard storage conditions further bolsters its commercial viability.

In summary, 1-Tert-butyl 4-methyl 4-(chloromethyl)piperidine-1,4-dicarboxylate exemplifies the intersection of synthetic utility and real-world application. Its relevance to trending topics like "drug discovery innovations" and "green synthesis" positions it as a cornerstone of modern organic chemistry. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific advancement.